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Compound of Interest

Compound Name: D-Mannitol-13C6

Cat. No.: B12056903 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for D-Mannitol-13C6, a stable isotope-labeled sugar alcohol.

The following procedural guidance is based on the safety data for D-Mannitol, as the carbon-13

isotope is stable and does not present a radiological hazard.

Personal Protective Equipment (PPE)
When handling D-Mannitol-13C6, appropriate personal protective equipment should be worn

to minimize exposure and ensure personal safety. The recommended PPE is summarized in

the table below.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or goggles

Required for protection against

dust particles.[1][2] A face

shield should be worn in

addition to goggles if there is a

significant splash hazard.[1][2]

Hand Protection Disposable nitrile gloves

Minimum requirement for

incidental contact.[1] Gloves

should be inspected before

use and removed immediately

if contaminated.[3]

Body Protection Laboratory coat

Protects skin and clothing from

potential splashes and spills.

[2][4]

Respiratory Protection NIOSH-approved respirator

Recommended when handling

large quantities or if dust

generation is unavoidable.[5]

[6]

Foot Protection Closed-toe shoes
Required to protect feet from

spills and falling objects.[2][4]

Handling and Emergency Procedures
Proper handling and awareness of emergency procedures are critical for maintaining a safe

laboratory environment.

Standard Handling Protocol:

Preparation: Ensure all necessary PPE is worn correctly before handling the compound.

Work in a well-ventilated area, preferably in a fume hood, to minimize dust inhalation.[4]

Weighing and Transfer: Handle D-Mannitol-13C6 as a solid powder.[6][7] Use appropriate

tools (e.g., spatula, weighing paper) to handle the powder and avoid generating dust.[5]
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Post-Handling: After handling, wash hands thoroughly. Clean all equipment and the work

area to prevent cross-contamination.

Emergency First Aid:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][5] Seek medical

attention if irritation persists.[3][5]

Skin Contact

Wash off with soap and plenty of water.[5]

Remove contaminated clothing.[5] Get medical

attention if symptoms occur.

Inhalation

Remove to fresh air.[3] If not breathing, give

artificial respiration.[3] If breathing is difficult,

give oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting.[3] Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[8] Consult a physician.

Disposal Plan
Proper disposal of D-Mannitol-13C6 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Method

Unused D-Mannitol-13C6

Dispose of in accordance with local, state, and

federal regulations.[8] Consult with your

institution's environmental health and safety

(EHS) office for specific guidance.

Contaminated Materials (e.g., gloves, weigh

paper, vials)

Place in a sealed, labeled container. Dispose of

as chemical waste according to institutional and

local guidelines.

Empty Containers

Rinse thoroughly with an appropriate solvent.

The rinsed container can then be disposed of as

regular lab glass or plastic, depending on the

material and local regulations.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow for handling a solid chemical

compound like D-Mannitol-13C6, with integrated safety checkpoints.
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A flowchart outlining the safe handling workflow for D-Mannitol-13C6.
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Logical Relationship of Safety Measures
The following diagram illustrates the logical relationship between the hazard (D-Mannitol-13C6
as a fine powder), the control measures (PPE and engineering controls), and the desired

outcome (researcher safety).

Hazard:
D-Mannitol-13C6

(Fine Powder)

Control Measures

is mitigated by

Desired Outcome:
Researcher Safety

leads to

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood, Ventilation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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